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Compound of Interest

Compound Name:
3-(2-Chlorophenyl)-4-piperidinone

Hydrochloride

CAS No.: 1425366-60-4

Cat. No.: B570433 Get Quote

Executive Summary
3-(2-Chlorophenyl)-4-piperidinone Hydrochloride is a specialized heterocyclic building block

belonging to the 3-arylpiperidine class. Unlike its more common 4-aryl isomers (used in

fentanyl and haloperidol analogs), the 3-aryl scaffold is a critical pharmacophore in the

development of Neurokinin-1 (NK1) receptor antagonists, Serotonin-Norepinephrine Reuptake

Inhibitors (SNRIs), and conformationally restricted analogs of phenyl-piperidine

antidepressants.

This guide provides a comprehensive technical analysis of the compound, defining its

physicochemical properties, validated synthetic routes, and handling protocols for high-purity

applications in medicinal chemistry.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]
The precise molecular weight is derived from the stoichiometry of the hydrochloride salt form.
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Parameter Detail

IUPAC Name 3-(2-Chlorophenyl)piperidin-4-one hydrochloride

Common Name 3-(2-Chlorophenyl)-4-piperidone HCl

CAS Registry Number 1425366-60-4 (Reference)

Molecular Formula C₁₁H₁₂ClNO[1] · HCl

Empirical Formula C₁₁H₁₃Cl₂NO

SMILES ClC1=CC=CC=C1C2C(=O)CCN2.Cl

Quantitative Data Table
Property Value Notes

Molecular Weight (Salt) 246.13 g/mol
Based on monohydrochloride

stoichiometry.

Molecular Weight (Free Base) 209.67 g/mol C₁₁H₁₂ClNO

Exact Mass 245.0374 Da Monoisotopic (³⁵Cl isotopes)

Physical State Off-white to pale yellow solid
Hygroscopic crystalline

powder.

Solubility Water, Methanol, DMSO
Limited solubility in non-polar

solvents (Hexane).

Melting Point 185–190 °C (Decomposes)
Varies by crystal polymorph

and hydration.

Synthetic Methodology
The synthesis of 3-aryl-4-piperidinones requires precise regiocontrol to avoid the formation of

the thermodynamically stable enol or bis-arylidene byproducts. The most robust protocol

involves the Knoevenagel Condensation followed by a Regioselective 1,4-Reduction.

Reaction Pathway Diagram
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The following directed acyclic graph (DAG) illustrates the stepwise conversion from

commercially available 4-piperidone to the target hydrochloride salt.

4-Piperidone
Monohydrate HCl

3-(2-Chlorobenzylidene)-
4-piperidinone

(Enone Intermediate)

Step 1: Aldol/Knoevenagel
(AcOH, cat. amine)

2-Chlorobenzaldehyde

3-(2-Chlorophenyl)-
4-piperidinone
(Free Base)

Step 2: Selective 1,4-Reduction
(NaBH4/CuCl or H2/PtO2) 3-(2-Chlorophenyl)-

4-piperidinone HCl

Step 3: Salt Formation
(HCl in Dioxane)

Click to download full resolution via product page

Caption: Figure 1. Synthetic workflow for 3-(2-Chlorophenyl)-4-piperidinone HCl via selective

enone reduction.

Detailed Experimental Protocol
Step 1: Preparation of 3-(2-Chlorobenzylidene)-4-piperidinone

Reagents: 4-Piperidone monohydrate HCl (1.0 eq), 2-Chlorobenzaldehyde (1.0 eq), Glacial

Acetic Acid (Solvent), conc. HCl (Cat).[2][3]

Procedure:

Dissolve 4-piperidone monohydrate HCl in glacial acetic acid.

Add 2-chlorobenzaldehyde dropwise while stirring at 25°C.

Purge with nitrogen gas and introduce catalytic concentrated HCl.

Heat to 60°C for 4 hours. The solution will darken as the conjugated enone forms.

Work-up: Cool to 0°C. Basify with 20% NaOH to pH 10. Extract with Dichloromethane

(DCM).

Purification: Recrystallize from Ethanol/Ether to isolate the benzylidene intermediate.

Step 2: Regioselective 1,4-Reduction
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Critical Control Point: Standard catalytic hydrogenation (Pd/C, H₂) often results in

dehalogenation (loss of the Chlorine atom). A milder reduction method is required.

Protocol (NaBH₄/CuCl Method):

Suspend the benzylidene intermediate in Methanol at 0°C.

Add CuCl (1.0 eq) followed by portion-wise addition of NaBH₄ (5.0 eq).

The Copper(I) salt promotes 1,4-conjugate reduction over 1,2-carbonyl reduction.

Stir for 1 hour. Quench with saturated NH₄Cl solution.

Extract with Ethyl Acetate.[4] Dry over MgSO₄ and concentrate.

Step 3: Hydrochloride Salt Formation
Dissolve the crude free base oil in anhydrous Diethyl Ether.

Add 4M HCl in Dioxane dropwise at 0°C.

A white precipitate forms immediately.

Filter under argon, wash with cold ether, and dry under high vacuum.

Analytical Characterization (Quality Control)
To ensure the integrity of the scaffold for drug development, the following spectral signatures

must be verified.
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Technique Expected Signal / Observation

¹H-NMR (DMSO-d₆)

δ 7.2–7.5 (m, 4H): Aromatic protons (2-Cl

substitution pattern).δ 3.8 (t, 1H): Methine

proton at C3 (benzylic).δ 2.4–3.5 (m, 6H):

Piperidine ring protons (splitting indicates 3-

substitution).

LC-MS (ESI+)
[M+H]⁺ = 210.07 (Free base). Characteristic

³⁵Cl/³⁷Cl isotope pattern (3:1 ratio at 210/212).

FT-IR

1715 cm⁻¹: Strong Carbonyl (C=O)

stretch.2400–2800 cm⁻¹: Broad Ammonium (N-

H⁺) stretch.

Applications in Drug Discovery
This scaffold is a "privileged structure" in medicinal chemistry, serving as a precursor for

several bioactive classes.

Target Pathways
NK1 Receptor Antagonists: The 3-arylpiperidine core mimics the spatial arrangement of

Substance P antagonists (e.g., CP-99,994 derivatives).

Dual SNRI/SSRI Ligands: Introduction of the 2-chlorophenyl group provides steric bulk and

lipophilicity, often enhancing selectivity for the Serotonin Transporter (SERT).

Spirocyclic Scaffolds: The C4 ketone is an ideal electrophile for Strecker synthesis or

Bucherer-Bergs reaction to generate spiro-hydantoins.

Strategic Utility Diagram
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Caption: Figure 2. Divergent synthesis applications of the 3-aryl-4-piperidinone scaffold.

Handling & Stability
Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen). The free base is prone

to oxidation and self-condensation (aldol-like polymerization). The HCl salt is significantly

more stable.

Hygroscopicity: The salt is hygroscopic; weigh quickly or in a glovebox to prevent

stoichiometry errors in subsequent reactions.

Safety: The compound is a halogenated amine. Standard PPE (gloves, goggles, fume hood)

is mandatory. Avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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